Cas no 56858-49-2 (4H-Thiopyran-4-one, 2,6-bis(methylthio)-)

• Product Name: 4H-Thiopyran-4-one, 2,6-bis(methylthio)-
• CAS No: 56858-49-2
• MF: C₇H₈OS₃
• MW: 204.332818031311
• CID: 1601032
• Update Time: 2024-09-12

4H-Thiopyran-4-one, 2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, 2,6-bis(methylthio)-

• Inchi： 1S/C7H8OS3/c1-9-6-3-5(8)4-7(10-2)11-6/h3-4H,1-2H3
• InChI Key： RJBOJXVGPXQKLZ-UHFFFAOYSA-N
• SMILES： C1(SC)SC(SC)=CC(=O)C=1

Computed Properties

• Exact Mass: 203.97384

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 131 °C
• Boiling Point: 322.8±42.0 °C(Predicted)
• PSA: 17.07